Cas no 56676-49-4 (3-(2-methoxyphenyl)-2-sulfanylidene-thiazolidin-4-one)

• Product Name: 3-(2-methoxyphenyl)-2-sulfanylidene-thiazolidin-4-one
• CAS No: 56676-49-4
• MF: C₁₀H₉NO₂S₂
• MW: 239.31395983696
• CID: 383156
• PubChem ID: 292895
• Update Time: 2025-04-19

3-(2-methoxyphenyl)-2-sulfanylidene-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyphenyl)-2-sulfanylidene-thiazolidin-4-one
• 3-(2-methoxyphenyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• 2-mercapto-3-(o-methoxyphenyl)-4-thiazolidone
• 3-(2-methoxyphenyl)-2-thioxo-1,3-thiazolidin-4-one
• 3-(2-Methoxy-phenyl)-2-thioxo-thiazolidin-4-on
• 3-(2-methoxy-phenyl)-2-thioxo-thiazolidin-4-one
• AC1L6IZ9
• AC1Q7FDW
• AF-399
• NSC159091
• Oprea1_256237
• Oprea1_816501
• HMS2826G17
• AKOS000412985
• 3-(2-METHOXYPHENYL)-RHODANINE
• NSC-159091
• CBDivE_015749
• MLS001204870
• CHEMBL1720577
• A1-03739
• 56676-49-4
• SMR000514661
• DTXSID80303566
• AF-399/32479060
• AB00080798-01
• CS-0359462
• 3-(2-Methoxyphenyl)-2-thioxothiazolidin-4-one
• STL417150
• DB-293483

• MDL： MFCD00022550
• Inchi： 1S/C10H9NO2S2/c1-13-8-5-3-2-4-7(8)11-9(12)6-15-10(11)14/h2-5H,6H2,1H3
• InChI Key： AUYJCFFLRJBPCJ-UHFFFAOYSA-N
• SMILES： S1C(N(C(C1)=O)C1C=CC=CC=1OC)=S

Computed Properties

• Exact Mass: 239.00757
• Monoisotopic Mass: 239.00747088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• PSA: 29.54